![molecular formula C20H13F8N3OS B2507860 N-(2,4-difluorophenyl)-1-methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-pyrazole-4-carboxamide CAS No. 321553-24-6](/img/structure/B2507860.png)
N-(2,4-difluorophenyl)-1-methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-pyrazole-4-carboxamide
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Description
N-(2,4-difluorophenyl)-1-methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H13F8N3OS and its molecular weight is 495.39. The purity is usually 95%.
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Scientific Research Applications
- Quantum-chemical methods predict ionization potentials, electron affinities, bond dissociation enthalpies, and redox potentials. The wB97X-D method is reliable for this purpose .
- Trifluoromethyl phenyl sulfone serves as a trifluoromethyl radical precursor. It enables visible-light-promoted S-trifluoromethylation of thiophenols, expanding synthetic possibilities .
- They find applications in organic synthetic chemistry, providing a gateway to various fluorinated molecules .
- Novel diaryl urea derivatives containing sulfonamide moieties, including trifluoromethyl groups, have been synthesized and evaluated for antitumor activity .
- Trifluoromethyl-containing compounds play a role in designing modern agrochemicals and pharmaceuticals .
- Trifluoromethylated radicals participate in catalytic trifluoromethylation reactions, impacting functional material development .
- Fluorine-containing compounds, including those with trifluoromethyl groups, are valuable in designing new materials .
- Bond dissociation free energies (BDFE) correlate with bond dissociation enthalpies (BDE). This relationship allows convenient prediction of one-electron redox potentials for neutral molecules .
Trifluoromethylation Reactions and Redox Potentials
Trifluoromethyl Radical Precursors
α-Trifluoromethylstyrenes and Synthetic Intermediates
Antitumor Evaluation and Drug Design
Functional Materials and Catalysis
Predictive Methods for Redox Potentials
properties
IUPAC Name |
N-(2,4-difluorophenyl)-1-methyl-3-(trifluoromethyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13F8N3OS/c1-31-18(33-9-10-3-2-4-11(7-10)19(23,24)25)15(16(30-31)20(26,27)28)17(32)29-14-6-5-12(21)8-13(14)22/h2-8H,9H2,1H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKPDLSCQVBDMAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)C(=O)NC2=C(C=C(C=C2)F)F)SCC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13F8N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluorophenyl)-1-methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-pyrazole-4-carboxamide |
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